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Compound of Interest

Compound Name: N-Nitrosodiethylamine

Cat. No.: B121230 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of potent

carcinogens like N-Nitrosodiethylamine (NDEA) is paramount. This guide provides essential,

immediate safety and logistical information, including detailed operational and disposal plans,

to ensure a secure laboratory environment. N-Nitrosodiethylamine, also known as

Diethylnitrosamine (DEN), is a volatile, light-sensitive, yellow oil used in experimental research

to induce liver tumorigenesis.[1] It is classified as a probable human carcinogen (IARC Group

2A) and is toxic if swallowed, necessitating stringent safety protocols.[2][3][4][5][6]

Quantitative Safety Data
A summary of important quantitative data for N-Nitrosodiethylamine is provided below for

easy reference.
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Property Value Source

Chemical Formula C₄H₁₀N₂O LGC Standards[2]

Molecular Weight 102.14 g/mol MedChemExpress[7]

Appearance Clear, slightly yellow liquid/oil PubChem[2], LSUHSC[1]

Boiling Point 175-177 °C PubChem[2]

Density 0.95 g/cm³
Sigma-Aldrich[2], Agilent

Technologies[4]

Vapor Pressure 5.7 mmHg BenchChem[8]

Solubility

Soluble in water, alcohol,

ether, lipids, and other organic

solvents.

LSUHSC[1], Spectrum

Chemical[6]

Oral LD50 (Rat) 220-280 mg/kg

Agilent, Santa Cruz

Biotechnology[2],

BenchChem[8]

Oral LD50 (Woman) 280 mg/kg Santa Cruz Biotechnology[3]

Intraperitoneal LD50 (Mouse) 132 mg/kg
BenchChem[8], Santa Cruz

Biotechnology[3]

Intraperitoneal LD50 (Rat) 216 mg/kg
BenchChem[8], Santa Cruz

Biotechnology[3]

Intravenous LD50 (Rat) 280 mg/kg
BenchChem[8], Santa Cruz

Biotechnology[3]

Subcutaneous LD50 (Rat) 195 mg/kg
BenchChem[8], Santa Cruz

Biotechnology[3]

Carcinogenicity
IARC Group 2A: Probably

carcinogenic to humans.
Agilent[2]

EPA Waste Number U174 Santa Cruz Biotechnology[2][3]
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Experimental Protocol: Step-by-Step Handling of N-
Nitrosodiethylamine
A systematic approach is crucial for safety when handling N-Nitrosodiethylamine. The

following protocol outlines the necessary steps from preparation to disposal.

1. Engineering Controls and Designated Area:

All work with N-Nitrosodiethylamine, including weighing, solution preparation, and dose

drawing, must be conducted in a designated area within a certified chemical fume hood or a

Class II, B2 Biological Safety Cabinet (BSC).[1][8][9]

The ventilation system must be 100% exhausted, as HEPA filters will not prevent exposure to

the volatile compound.[9]

Ensure that an eyewash station and safety shower are readily accessible.[1][6]

2. Personal Protective Equipment (PPE):

Hand Protection: Double gloving is required.[1][2][8][9] For handling concentrated N-
Nitrosodiethylamine, outer gloves must be Butyl rubber or SilverShield®/4H®.[1][8][9]

Standard latex and nitrile gloves can be penetrated by NDEA.[2]

Body Protection: A lab coat or a back-closure gown is mandatory.[1][8] For extensive

handling, consider disposable sleeves or a full suit.[8]

Eye Protection: Safety glasses with side shields or chemical splash goggles are required.[2]

[8]

Respiratory Protection: For weighing and diluting the neat chemical, a NIOSH-approved

respirator with organic vapor cartridges is recommended.[2][8] A supplied-air respirator

should be used in case of spills or inadequate ventilation.[8][9]

3. Handling and Storage:

Avoid all personal contact, including inhalation of vapor or mist.[3]
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Store N-Nitrosodiethylamine in tightly closed, labeled containers within a secondary

unbreakable container.[1]

It is light-sensitive and decomposes rapidly, so it must be protected from direct light.[1][8]

Store in a well-ventilated area, separately from incompatible materials such as strong

oxidizing agents, strong acids, and reducing agents.[1][3]

4. Animal Handling (If applicable):

All animal administrations, cage manipulations, and handling must be performed in a

certified BSC for three days following the final administration.[1]

Animals may excrete the agent within the first 24 hours, so they should be treated as

hazardous during this period.[1][8][9]

Animal bedding should be disposed of as hazardous waste for at least one day after the last

treatment.[8][9]

5. Spill Response:

Evacuate: Immediately evacuate non-essential personnel from the spill area.[8]

Ventilate: Ensure the area is well-ventilated.[8]

Contain: Use absorbent paper or inert materials like vermiculite or dry sand to absorb the

spill.[1][8] Be cautious as it may react with cellulose-based absorbents.[1][8]

Decontaminate: Wash the contaminated surface with an appropriate solution.[8]

Dispose: All contaminated materials must be disposed of as hazardous waste.[1][8]

6. Decontamination:

Decontaminate all surfaces, equipment, and glassware that have come into contact with N-
Nitrosodiethylamine.[1][2]

All cleaning activities should be conducted within a fume hood or BSC.[1]
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Dispose of all contaminated materials, such as gloves and wipes, as hazardous waste.[1]

7. First Aid:

Skin Contact: Immediately wash the affected area with soap and water for at least 15

minutes and remove contaminated clothing.[8]

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, removing

contact lenses if present.[1][8]

Inhalation: Move the person to fresh air.[1]

Ingestion: Do NOT induce vomiting.[8] Immediately call a poison center or doctor.[4][5]

In all cases of exposure, seek immediate medical attention.[1]

Operational Workflow and Disposal Plan
The following diagrams illustrate the logical workflow for the safe handling of N-
Nitrosodiethylamine and the mandatory disposal plan.
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Caption: Operational workflow for handling N-Nitrosodiethylamine.
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All waste generated from handling N-Nitrosodiethylamine must be treated as hazardous.

Waste Collection

Waste Storage

Final Disposal

Collect Liquid Waste in Sealed, Labeled Container

Label as 'HAZARDOUS WASTE' with Chemical Constituents & Date

Double-Bag Dry Waste (e.g., PPE, contaminated items)

Store in Designated, Secondary Containment Area

Arrange Pickup via Licensed Waste Disposal Service

Click to download full resolution via product page

Caption: Disposal plan for N-Nitrosodiethylamine contaminated waste.

N-Nitrosodiethylamine waste must be disposed of as hazardous waste in accordance with

institutional and regulatory guidelines.[1] Liquid waste should be collected in a designated,

sealed, and clearly labeled hazardous waste container.[2] All contaminated solid materials,

including PPE, must be double-bagged and disposed of as hazardous waste.[1][2] Containers

should be labeled "HAZARDOUS WASTE" with the chemical constituents and the date of

generation.[1][2] Store waste in a designated location with secondary containment before being

collected by a licensed professional waste disposal service.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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